![molecular formula C30H46O4 B1208639 3alpha-Hydroxyglycyrrhetinic acid](/img/structure/B1208639.png)
3alpha-Hydroxyglycyrrhetinic acid
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Overview
Description
3alpha-hydroxyglycyrrhetinic acid is a pentacyclic triterpenoid. It derives from a glycyrrhetinic acid. It is a conjugate acid of a 3alpha-hydroxyglycyrrhetinate.
Scientific Research Applications
Enzyme Interaction and Metabolism
- 3alpha-Hydroxyglycyrrhetinic acid has been studied for its role in inhibiting pig 3alpha/beta,20beta-hydroxysteroid dehydrogenase, a key enzyme in steroid metabolism. This inhibition is altered by the deletion of specific amino acid residues, indicating a significant role of these residues in enzyme interaction and substrate binding (Itoda, Takase, & Nakajin, 2002).
Microbial Transformation
- Research has explored the microbial transformation of glycyrrhetinic acid by various fungi like Mucor polymorphosporus and Cunninghamella blakesleeana, leading to the formation of new compounds. These transformations have potential applications in creating novel bioactive substances (Xin, Liu, Ye, Guo, & Guo, 2006); (Qin et al., 2010).
Proteasome Inhibition
- Glycyrrhetinic acid and its derivatives have been identified as inhibitors of the human 20S proteasome, an enzyme complex involved in protein degradation. Some derivatives exhibit significantly higher potency, suggesting potential for therapeutic applications (Huang, Yu, Ho, Qian, Lee, & Chen, 2008).
Drug Delivery Systems
- Glycyrrhetinic acid has been used in drug delivery systems for hepatocellular carcinoma therapy. Its ability to enhance liver-targeting efficacy and receptor-mediated endocytosis makes it a promising component in targeted drug delivery (Cai, Xu, Chan, Fang, He, & Chen, 2016).
Antiproliferative and Apoptotic Effects
- Derivatives of glycyrrhetinic acid have been synthesized and tested for their antiproliferative and apoptotic effects in leukemia cells. These derivatives show potential as anticancer agents (Liu, Song, Guo, Wang, Lv, Jing, & Zhao, 2007).
Metabolic Engineering
- Metabolic engineering of Saccharomyces cerevisiae has been employed to produce glycyrrhetinic acid, demonstrating an alternative to traditional plant extraction methods. This approach highlights the potential for sustainable and efficient production of this compound (Wang et al., 2019).
properties
Molecular Formula |
C30H46O4 |
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Molecular Weight |
470.7 g/mol |
IUPAC Name |
(2S,4aS,6aR,6aS,6bR,8aR,10R,12aS,14bR)-10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid |
InChI |
InChI=1S/C30H46O4/c1-25(2)21-8-11-30(7)23(28(21,5)10-9-22(25)32)20(31)16-18-19-17-27(4,24(33)34)13-12-26(19,3)14-15-29(18,30)6/h16,19,21-23,32H,8-15,17H2,1-7H3,(H,33,34)/t19-,21-,22+,23+,26+,27-,28-,29+,30+/m0/s1 |
InChI Key |
MPDGHEJMBKOTSU-GBWCSKBLSA-N |
Isomeric SMILES |
C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@@H]4[C@]5(CC[C@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)(C)C(=O)O |
SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C |
Canonical SMILES |
CC1(C2CCC3(C(C2(CCC1O)C)C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)O)C)C)C)C |
Origin of Product |
United States |
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